Cas no 1189105-71-2 (2-methyl-7-(trifluoromethoxy)quinolin-4-amine)

• Product Name: 2-methyl-7-(trifluoromethoxy)quinolin-4-amine
• CAS No: 1189105-71-2
• MF: C₁₁H₉F₃N₂O
• MW: 242.197172880173
• CID: 2615985
• PubChem ID: 45599414
• Update Time: 2025-04-21

2-methyl-7-(trifluoromethoxy)quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-7-(trifluoromethoxy)quinolin-4-amine
• HDOLVNOQDHEOAR-UHFFFAOYSA-N
• 4-Amino-2-methyl-7-trifluoromethoxyquinoline
• 1189105-71-2
• SCHEMBL439632
• AKOS025394205
• DTXSID90670958
• MFCD12675026

• Inchi： 1S/C11H9F3N2O/c1-6-4-9(15)8-3-2-7(5-10(8)16-6)17-11(12,13)14/h2-5H,1H3,(H2,15,16)
• InChI Key： HDOLVNOQDHEOAR-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC2=C(C=C(C)N=C2C=1)N)(F)F

Computed Properties

• Exact Mass: 242.06669740Da
• Monoisotopic Mass: 242.06669740Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 48.1Ų